Cas no 844694-84-4 (Deoxydonepezil)

Deoxydonepezil structure

Product Name:Deoxydonepezil

CAS No:844694-84-4

MF:C₂₄H₃₁NO₂

MW:365.508446931839

CID:847149

PubChem ID:23653045

Update Time:2024-10-26

Deoxydonepezil Chemical and Physical Properties

Names and Identifiers

- Donepezil impurity E
- 1-benzyl-4-[(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine
- Deoxy Donepezil
- PIPERIDINE, 4-[(2,3-DIHYDRO-5,6-DIMETHOXY-1H-INDEN-2-YL)METHYL]-1-(PHENYLMETHYL)-
- Deoxydonepezil
- R1RR44GBEN
- 1-Benzyl-4-((5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl)piperidine
- Piperidine, 4-((2,3-dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl)-1-(phenylmethyl)-
- Donepezil impurity, deoxydonepezil- [USP]
- PIP047
- Donepezil hydrochloride impurity, deoxydonepezil- [USP]
- 4-[(2,3-Dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl]-1-(phenylmethyl)piperidine (ACI)
- 1-Benzyl-4-[(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine; 4-[(2,3-Dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl]-1-(phenylmethyl)piperidine
- Donepezil hydrochloride impurity, deoxydonepezil-(USP)
- CHEMBL486699
- Donepezil impurity, deoxydonepezil-(USP)
- DTXSID20233439
- SCHEMBL13605247
- 844694-84-4
- Deoxy Donepezil (hydrochloride)
- DTXCID70155930
- UNII-R1RR44GBEN
- Donepezil hydrochloride impurity, deoxydonepezil-[USP]
- Q27287675
- 2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxyindane hydrochloride
- CHEMBL1187012
- BDBM50271226
- 1-BENZYL-4-((5,6-DIMETHOXYINDAN-2-YL)METHYL)PIPERIDINE
- Donepezil impurity, deoxydonepezil-[USP]
- Inchi： 1S/C24H31NO2/c1-26-23-15-21-13-20(14-22(21)16-24(23)27-2)12-18-8-10-25(11-9-18)17-19-6-4-3-5-7-19/h3-7,15-16,18,20H,8-14,17H2,1-2H3
- InChI Key： DUOWFFYJKGBOQB-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2=C(C=1)CC(C2)CC1CCN(CC2C=CC=CC=2)CC1)OC

Computed Properties

Exact Mass: 365.235479232g/mol
Monoisotopic Mass: 365.235479232g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 422
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 21.7

Deoxydonepezil Production Method

Production Method 1

4803-74-1

844694-84-4

Reaction Conditions

1.1 Reagents: Hydrogen , Hydrochloric acid Catalysts: Palladium Solvents: Methanol , Water ; 20 d, 30 atm, 65 °C
2.1 Reagents: Acetic acid , Sodium cyanoborohydride Solvents: Methanol ; 18 h, rt

Reference

Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced β-Amyloid Aggregation

Camps, Pelayo; et al, Journal of Medicinal Chemistry, 2008, 51(12), 3588-3598

Production Method 2

100-52-7

844694-83-3

844694-84-4

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium cyanoborohydride Solvents: Methanol ; 18 h, rt

Reference

Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced β-Amyloid Aggregation

Camps, Pelayo; et al, Journal of Medicinal Chemistry, 2008, 51(12), 3588-3598

Production Method 3

120011-70-3

844694-84-4

Reaction Conditions

1.1 Reagents: Hydrogen , Hydrochloric acid Catalysts: Palladium Solvents: Methanol , Water ; 6 d, 28 atm, 65 °C
2.1 Reagents: Acetic acid , Sodium cyanoborohydride Solvents: Methanol ; 18 h, rt

Reference

Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced β-Amyloid Aggregation

Camps, Pelayo; et al, Journal of Medicinal Chemistry, 2008, 51(12), 3588-3598